Cas no 182127-76-0 (2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one)

2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one structure
182127-76-0 structure
Product name:2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
CAS No:182127-76-0
MF:C13H18O2
MW:206.280824184418
CID:2735250
PubChem ID:85167039

2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one Chemical and Physical Properties

Names and Identifiers

    • (3aR,4R,7aR)-2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
    • Eremopetasinorone A
    • DTXSID801145916
    • CHEBI:168727
    • (3aR,4R,7aR)-2-Acetyl-1,3a,4,6,7,7a-hexahydro-3a,4-dimethyl-5H-inden-5-one
    • 182127-76-0
    • 2-acetyl-3a,4-dimethyl-4,6,7,7a-tetrahydro-1H-inden-5-one
    • Inchi: 1S/C13H18O2/c1-8-12(15)5-4-11-6-10(9(2)14)7-13(8,11)3/h7-8,11H,4-6H2,1-3H3/t8-,11+,13+/m0/s1
    • InChI Key: JJZRURWGJILXRH-RLCGTCKNSA-N
    • SMILES: O=C1CC[C@@H]2CC(C(C)=O)=C[C@]2(C)[C@H]1C

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1Ų
  • XLogP3: 1.8

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